Cas no 62648-52-6 (1-Naphthalenethiol, 4-bromo-)

• Product Name: 1-Naphthalenethiol, 4-bromo-
• CAS No: 62648-52-6
• MF: C₁₀H₇BrS
• MW: 239.131580591202
• CID: 436490
• PubChem ID: 12357826
• Update Time: 2025-04-19

1-Naphthalenethiol, 4-bromo- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenethiol, 4-bromo-
• 4-bromonaphthalene-1-thiol
• SCHEMBL1393656
• DTXSID80493855
• FT-0775060
• AKOS018153550
• 62648-52-6

• Inchi： 1S/C10H7BrS/c11-9-5-6-10(12)8-4-2-1-3-7(8)9/h1-6,12H
• InChI Key： BQGIJORGYRANHR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C2C=CC=CC2=1)S

Computed Properties

• Exact Mass: 237.94521
• Monoisotopic Mass: 237.94518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes